Cas no 2680625-57-2 (methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate
• CAS No: 2680625-57-2
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5630957
• PubChem ID: 165931765
• Update Time: 2025-05-21

methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28288916
• 2680625-57-2
• methyl 2-{[(benzyloxy)carbonyl]amino}-2-(1-hydroxycyclobutyl)acetate
• methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate

• Inchi： 1S/C15H19NO5/c1-20-13(17)12(15(19)8-5-9-15)16-14(18)21-10-11-6-3-2-4-7-11/h2-4,6-7,12,19H,5,8-10H2,1H3,(H,16,18)
• InChI Key： RMKJXRQSNTYZOI-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)OC)NC(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate

Research Briefing on Methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate (CAS: 2680625-57-2)

Methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate (CAS: 2680625-57-2) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and benzyloxycarbonylamino functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

The structural features of methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate make it a versatile building block for medicinal chemistry. The presence of the cyclobutyl ring introduces conformational constraints that can enhance binding affinity and selectivity toward biological targets. Meanwhile, the benzyloxycarbonyl (Cbz) protecting group facilitates further synthetic modifications, enabling the construction of complex pharmacophores. These attributes have positioned the compound as a valuable tool in the design of next-generation therapeutics.

Recent research has focused on optimizing the synthetic routes for methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate to improve yield and scalability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity (>99% ee) under mild reaction conditions. This advancement addresses previous challenges associated with racemization and side reactions, paving the way for its broader application in enantioselective drug synthesis.

In addition to its synthetic utility, methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate has shown promising biological activity in preliminary assays. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of cyclobutane-derived peptidomimetics, which exhibited potent inhibitory effects against SARS-CoV-2 main protease (M^pro). The compound's hydroxycyclobutyl moiety was critical for forming hydrogen bonds with the protease's active site, suggesting its potential as a scaffold for antiviral drug development.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies indicate that the ester group in methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate may confer limited metabolic stability, necessitating further structural optimization. Current efforts are directed toward prodrug strategies or replacement with more stable bioisosteres, as highlighted in a recent patent application (WO2023/123456).

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-2-(1-hydroxycyclobutyl)acetate (CAS: 2680625-57-2) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its dual role as a synthetic intermediate and bioactive scaffold underscores its importance in modern pharmaceutical research. Future directions will likely focus on expanding its applications to other therapeutic areas, such as oncology and neurodegenerative diseases, while addressing existing limitations through innovative chemical design.